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Compound of Interest

Compound Name: Soprophor 4D384

Cat. No.: B1180217

This technical guide provides a comprehensive overview of the core characteristics of
tristyrylphenol ethoxylate sulfates, tailored for researchers, scientists, and drug development
professionals. The content covers their chemical structure, physicochemical properties,
synthesis, and key applications, with a focus on data-driven insights and experimental
methodologies.

Introduction

Tristyrylphenol ethoxylate sulfates are a class of anionic surfactants valued for their exceptional
emulsifying, dispersing, and wetting properties.[1] Structurally, they consist of a bulky
hydrophobic tristyrylphenol group connected to a hydrophilic chain of ethoxylate (and
sometimes propoxylate) units, which is terminated with a sulfate group. This amphiphilic nature
allows them to reduce surface and interfacial tension, making them effective in a wide range of
industrial applications, including agrochemical formulations, enhanced oil recovery, and
emulsion polymerization.[2] The length of the ethoxylate chain and the nature of the counter-ion
(e.g., ammonium, sodium) can be varied to fine-tune the surfactant's properties for specific
applications.

Chemical Structure and Synthesis

The generalized chemical structure of a tristyrylphenol ethoxylate sulfate is characterized by a
tristyrylphenol hydrophobe, a polyoxyethylene chain, and a terminal sulfate group.

Synthesis Workflow:
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The synthesis of tristyrylphenol ethoxylate sulfates is typically a two-step process involving
alkoxylation followed by sulfation.

Tristyrylphenol

Propylene Oxide (PO) and/or
Ethylene Oxide (EO)

Tristyrylphenol Alkoxylate Sulfamic Acid
(Intermediate)

[Tristyrylphenol Ethoxylate Sulfate)

Neutralization
(e.g., with amine)

Ginal Surfactant Producg
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A high-level overview of the synthesis process for tristyrylphenol ethoxylate sulfates.

Physicochemical Properties

The physicochemical properties of tristyrylphenol ethoxylate sulfates are crucial for their
performance in various applications. While specific data for the sulfated compounds are not
extensively available in public literature, the properties of their non-ionic precursors,
tristyrylphenol ethoxylates, provide valuable insights.

Representative Value (for
Property Tristyrylphenol Source
Ethoxylates)

Low in water (0.001 to 0.776

Solubility mg/L for low molecular weight [3]
versions)

Vapor Pressure <1.0 x 10=7 mmHg [3]

Soil Sorption Coefficient (Koc) 759,000 to 47,900,000 L/kg [3]

Note: The sulfation of these molecules generally increases their water solubility and modifies
their surface activity. The data above should be considered as a baseline for the hydrophobic
portion of the molecule.

Key Applications and Performance Data

Tristyrylphenol ethoxylate sulfates are utilized in various industrial sectors due to their robust
performance as surfactants.

Agrochemical Formulations

In the agricultural industry, these surfactants are used as emulsifiers and dispersants in
pesticide and herbicide formulations. They help to create stable emulsions of active ingredients
in water, ensuring uniform application and enhancing the bioavailability of the agrochemical.
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. Function of Tristyrylphenol Ethoxylate
Formulation Type

Sulfate
Emulsifiable Concentrates (EC) Emulsifier
Suspension Concentrates (SC) Dispersant
Emulsions in Water (EW) Emulsifier
Microemulsions (ME) Emulsifier

Enhanced Oil Recovery (EOR)

In tertiary oil recovery, tristyrylphenol ethoxylate sulfates are employed to reduce the interfacial
tension between oil and water, which helps to mobilize trapped oil in the reservoir. A specific
example is Tristyrylphenol-7PO-10EO-Sulfate, which has been developed for EOR
applications.[2]

Emulsion Polymerization

These surfactants are used as emulsifiers in the synthesis of latexes for paints, coatings, and
adhesives. They help to stabilize the monomer droplets during polymerization, leading to the
formation of stable polymer dispersions with controlled particle size.

Experimental Protocols
Synthesis of Tristyrylphenol Ethoxylate Sulfate (General
Protocol)

This protocol is a generalized procedure based on patent literature.[2]
Materials:

o Tristyrylphenol

e Propylene oxide (PO)

» Ethylene oxide (EO)
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Potassium hydroxide (KOH) or other suitable basic catalyst

Sulfamic acid

Amine (for neutralization)

Reaction vessel equipped with stirring, heating, and cooling capabilities

Procedure:

o Alkoxylation:

[¢]

Charge the reaction vessel with tristyrylphenol and the basic catalyst.
o Heat the mixture to approximately 125°C.

o Gradually feed the desired molar equivalents of propylene oxide, followed by ethylene
oxide, into the reactor while maintaining the temperature.

o After the addition is complete, allow the reaction to continue until the desired degree of
alkoxylation is achieved.

o Cool the resulting tristyrylphenol alkoxylate intermediate.

e Sulfation:

[¢]

Transfer the tristyrylphenol alkoxylate to a suitable reaction vessel.

[e]

Heat the intermediate to approximately 80°C.

[e]

Slowly add sulfamic acid to the reactor.

o

Maintain the reaction temperature until the sulfation is complete.
o Neutralization:
o Cool the reaction mixture.

o Neutralize the resulting acidic sulfate with a suitable amine to a target pH.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Synthesis:

Alkoxylation Stage

Charge Reactor with
Tristyrylphenol & Catalyst
Heat to ~125°C

[Feed PO and/or EO]

[Allow Reaction to Complete)

:

Cool Intermediate

Sulfation & Neutralization Stage

[Transfer AIkoxyIate]
Heat to ~80°C

[Add Sulfamic Acid]

[Allow Reaction to Completej

Cool Product
[Neutralize with Amine]
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A detailed workflow for the laboratory synthesis of tristyrylphenol ethoxylate sulfates.

Emulsion Polymerization using Tristyrylphenol
Ethoxylate Sulfate (General Protocol)

This protocol is a generalized procedure for a semi-continuous emulsion polymerization
process.

Materials:

Deionized water

Tristyrylphenol ethoxylate sulfate

Monomers (e.g., butyl acrylate, methyl methacrylate, methacrylic acid)

Initiator (e.g., ammonium persulfate)

pH buffer (e.g., sodium bicarbonate)

Reaction vessel with stirring, heating, and inert gas sparging
Procedure:
e Initial Charge:

o Charge the reactor with deionized water and a portion of the tristyrylphenol ethoxylate
sulfate.

o Heat the reactor to the desired polymerization temperature (e.g., 83°C) under a nitrogen
sparge.

e Monomer Emulsion Preparation:

o In a separate vessel, prepare a monomer emulsion by adding the remaining tristyrylphenol
ethoxylate sulfate to deionized water, followed by the monomer mixture with vigorous
agitation.

e Initiation and Polymerization:
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o Add a portion of the monomer emulsion to the hot reactor, followed by the initiator solution.

o After the initial exotherm, feed the remaining monomer emulsion and initiator solution into

the reactor over a period of several hours while maintaining the temperature.

e Completion and Cooling:

o After the feeds are complete, hold the reaction at temperature for an additional period to

ensure complete monomer conversion.

o Cool the resulting latex to room temperature.

Toxicological and Environmental Profile

Tristyrylphenol ethoxylates and their derivatives are subject to regulatory scrutiny due to their

potential environmental persistence and aquatic toxicity.

Endpoint Finding

Source

Ultimate biodegradation is
Biodegradation expected to occur over

months.

[3]

Expected to have moderate to

Aquatic Toxicity ) o ] ) [3]
high toxicity to aquatic species.
Low acute oral toxicity and
Terrestrial Toxicity moderate subchronic oral [3]

toxicity.

It is important to handle these compounds with appropriate personal protective equipment and

to follow all safety guidelines provided by the manufacturer. Environmental release should be

minimized, and wastewater containing these surfactants should be treated before discharge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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